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Compound of Interest

1-Phenyl-1H-pyrazole-4-carboxylic
Compound Name: o
aci

Cat. No.: B073201

Introduction

1-Phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic organic compound featuring a
pyrazole ring substituted with a phenyl group at the first position and a carboxylic acid group at
the fourth position. This molecule serves as a crucial building block in the synthesis of a wide
array of biologically active compounds and advanced materials.[1] Its structural framework is a
privileged scaffold in medicinal chemistry, frequently utilized in the development of novel
therapeutic agents.[1][2] This guide provides a comprehensive overview of its chemical
properties, synthesis protocols, and biological significance, tailored for professionals in
research and drug development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 1-Phenyl-1H-pyrazole-4-carboxylic
acid are summarized below. These properties are essential for its handling, characterization,
and application in synthetic chemistry.

Table 1: General and Chemical Identifiers
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Property Value Source(s)

IUPAC Name ::iJ(;\enylpyrazole-4-carboxy|ic 3]
1-Phenyl-1H-pyrazole-4-

Synonyms carbox;/Iic acti)JIy 3]

CAS Number 1134-50-5 [1114]

Molecular Formula C10HsN202 [11[3114]

Molecular Weight 188.18 g/mol [3][4]

Appearance Off-white solid [1]

SMILES String OC(=0)clcnn(cl)-c2cceec2

InChi Key ZROILLPDIUNLSE- 3]
UHFFFAOYSA-N

Table 2: Physicochemical Data

Property Value Source(s)

Melting Point 222-227 °C

96-97 °C [5]

Boiling Point No data available [6]

Purity > 95% (HPLC), 97%, 99% (11141171181

Note: A significant discrepancy exists in the reported melting points across different suppliers,

which may be due to different crystalline forms or measurement conditions.

Table 3: Spectroscopic Data Summary
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Technique Description Source(s)

Data available in spectral
13C NMR databases for structural [3]

confirmation.

GC-MS data is available,
confirming the molecular

Mass Spectrometry _ _ [3]
weight and fragmentation

pattern.

Synthesis and Experimental Protocols

The synthesis of 1-Phenyl-1H-pyrazole-4-carboxylic acid and its derivatives can be achieved
through several methods. Microwave-Assisted Organic Synthesis (MAOS) has emerged as a
highly efficient technique compared to conventional heating.

Experimental Protocol: Microwave-Assisted Synthesis

This protocol describes the oxidation of a phenyl-1H-pyrazole-4-carbaldehyde precursor to the
target carboxylic acid, comparing conventional and microwave-assisted methods.[2]

« Objective: To achieve a high-yield synthesis of 1-Phenyl-1H-pyrazole-4-carboxylic acid
derivatives with reduced reaction times.[2]

o Conventional Method: The oxidation reaction is performed by heating the carbaldehyde
precursor at 80°C for 1 hour, yielding the product in a range of 48-85%.[2]

o Microwave-Assisted Method (MAQOS):

o The corresponding phenyl-1H-pyrazole-4-carbaldehyde is placed in a suitable reaction
vessel.

o The reaction is conducted in a microwave reactor at 80°C for 2 minutes with a power of
150 W.[2]

o This method significantly reduces the reaction time and improves the yield to a range of
62-92%.[2]
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o Work-up and Characterization: The final product is typically purified through simple work-up
procedures without the need for chromatographic separation. The structure and purity are
confirmed using spectroscopic techniques, including Infrared (IR) spectroscopy, Mass
Spectrometry (MS), and Nuclear Magnetic Resonance (*H and 3C NMR).[2]

Synthesis Workflow for 1-Phenyl-1H-pyrazole-4-carboxylic Acid

Starting Materials Cy Reaction ‘ Yields: 72-98% | Oxidation Reaction Yields: 62-92% (MAOS) Final Product
(e.g., Phenylhydrazine, CCC bis-electrophile) (Knorr Pyrazole Synihesis) | | (Phenyl-Lti-pyrazole-4 C or Mi ted (1-Phenyl-1H-pyrazole-4-carboxylic acid)
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General synthetic route to 1-Phenyl-1H-pyrazole-4-carboxylic acid.

Biological and Pharmacological Relevance

The pyrazole nucleus is a cornerstone in the design of therapeutic agents due to its wide
spectrum of biological activities.[9][10] Derivatives of pyrazole carboxylic acid are investigated
for numerous pharmacological applications.

» Anti-inflammatory and Analgesic: The compound is used in the design of novel anti-
inflammatory and analgesic drugs, potentially offering therapeutic benefits with fewer side
effects.[1]

» Antimicrobial and Antifungal: Various pyrazole derivatives have demonstrated significant
activity against bacteria and fungi.[9]

» Anticancer: The pyrazole scaffold is present in molecules investigated for their potent activity
against various cancer cell lines.[9]

o Agrochemicals: This compound serves as a key building block in the synthesis of modern
herbicides and fungicides, contributing to crop protection.[1]

o Material Science: It is also explored for its utility in creating advanced polymers and coatings
with enhanced durability.[1]
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Applications of the Pyrazole Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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